Cas no 124602-03-5 (2-(2-methylpropyl)pyrrolidine)

• Product Name: 2-(2-methylpropyl)pyrrolidine
• CAS No: 124602-03-5
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD01631843
• CID: 98267
• PubChem ID: 3613277
• Update Time: 2025-10-29

2-(2-methylpropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-(2-methylpropyl)-
• 2-(2-METHYLPROPYL)PYRROLIDINE
• 2-isobutylpyrrolidine
• Pyrrolidine,2-(2-methylpropyl)-, (?à)-
• 2-ISOBUTYL-PYRROLIDINE
• AKOS016344325
• 124602-03-5
• F8888-0128
• MFCD01631843
• AKOS000156786
• 2-(2-methylpropyl)pyrrolidine, AldrichCPR
• BS-26474
• CS-0206503
• SCHEMBL165506
• BB 0260857
• NCGC00339938-01
• ZEA60203
• EN300-61255
• AB01332760-02
• 2-(2-methylpropyl)pyrrolidine

• MDL： MFCD01631843
• Inchi： 1S/C8H17N/c1-7(2)6-8-4-3-5-9-8/h7-9H,3-6H2,1-2H3
• InChI Key： GNUABXXBKUNKNU-UHFFFAOYSA-N
• SMILES： N1CCCC1CC(C)C

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

2-(2-methylpropyl)pyrrolidine Security Information

• Hazard Category Code： 22-36-52
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(2-methylpropyl)pyrrolidine

Exploring the Versatile Applications of 2-(2-methylpropyl)pyrrolidine (CAS No. 124602-03-5) in Modern Chemistry

2-(2-methylpropyl)pyrrolidine (CAS No. 124602-03-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrrolidine derivative features a unique branched alkyl substitution, making it valuable for synthesizing bioactive molecules. Researchers are particularly interested in its role as a chiral building block for drug development, especially in creating central nervous system (CNS) therapeutics.

The molecular structure of 2-(2-methylpropyl)pyrrolidine combines a saturated five-membered nitrogen heterocycle with an isobutyl side chain. This configuration provides both steric hindrance and electronic effects that influence its reactivity patterns. Current studies focus on its potential as a ligand in asymmetric catalysis, where its pyrrolidine scaffold can induce chirality in synthetic transformations. The compound's low molecular weight and moderate polarity make it suitable for various medicinal chemistry applications.

In pharmaceutical contexts, 2-(2-methylpropyl)pyrrolidine serves as a precursor for developing neuromodulators and receptor-targeting compounds. Its structural features resemble those found in several FDA-approved drugs, particularly those addressing neurodegenerative conditions. Recent patent literature reveals its incorporation into dopamine receptor ligands and serotonin reuptake inhibitors, aligning with growing interest in neuropharmacology solutions.

The synthetic versatility of 2-(2-methylpropyl)pyrrolidine (CAS 124602-03-5) extends to material science applications. Researchers are exploring its use in creating functionalized polymers with tailored properties. The compound's secondary amine functionality allows for straightforward derivatization, enabling the development of smart materials for industrial applications. These innovations respond to market demands for specialty chemicals in advanced manufacturing sectors.

Quality control protocols for 2-(2-methylpropyl)pyrrolidine emphasize high-purity synthesis and rigorous characterization. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy ensure batch-to-batch consistency. The compound's storage stability and handling requirements follow standard organic chemical practices, making it accessible for laboratory use while maintaining safety standards.

Market trends indicate growing demand for 2-(2-methylpropyl)pyrrolidine as pharmaceutical companies expand their drug discovery pipelines. The compound's cost-effective synthesis and structural flexibility position it favorably against more complex alternatives. Suppliers are responding by optimizing scale-up processes to meet increasing research and development needs across multiple therapeutic areas.

Environmental considerations for 2-(2-methylpropyl)pyrrolidine production focus on green chemistry principles. Recent process improvements incorporate catalytic methods and solvent recovery systems, reducing the environmental footprint. These advancements align with the chemical industry's shift toward sustainable manufacturing practices while maintaining product quality.

Future research directions for 2-(2-methylpropyl)pyrrolidine (CAS 124602-03-5) explore its potential in bioconjugation chemistry and drug delivery systems. The compound's structural modularity makes it attractive for developing targeted therapeutics and diagnostic agents. These applications capitalize on current scientific interest in precision medicine approaches and theranostic platforms.

Comparative studies highlight 2-(2-methylpropyl)pyrrolidine's advantages over similar cyclic amine building blocks. Its balanced lipophilicity and metabolic stability profile make it particularly valuable for lead optimization in drug discovery. These properties address common challenges in bioavailability enhancement and pharmacokinetic improvement of candidate compounds.

The commercial availability of 2-(2-methylpropyl)pyrrolidine from specialty chemical suppliers facilitates its adoption across research institutions. Detailed technical specifications and safety data support proper utilization in various experimental settings. This accessibility contributes to its growing presence in scientific literature and industrial applications.